Cas no 77026-92-7 ((±)-Jasmonic acid)

• Product Name: (±)-Jasmonic acid
• CAS No: 77026-92-7
• Molecular Formula: C₁₂H₁₈O₃
• Molecular Weight: 210.26952
• MDL: MFCD04221274
• CID: 548738
• PubChem ID: 24896192

(±)-Jasmonic acid Properties

Names and Identifiers

• Cyclopentaneaceticacid, 3-oxo-2-(2Z)-2-penten-1-yl-, (1R,2R)-rel-
• (+/-)-JASMONIC ACID
• (±)-Jasmonic Acid
• trans-Jasmonic Acid
• (+/-)(1R,2R)-3-oxo-2-[(2Z)-2-pentenyl]cyclopentaneacetic acid
• (+/-)-(3R,7R)-jasmonic acid
• (1R,2R)-rel-3-Oxo-2-(2Z)-2-pentenylcyclopentaneacetic acid
• (3RS,7RS)-(+/-)-Jasmonic acid
• -]-1ALPHA,2BETA-3-OXO-2-[CIS-2-PENTENYL]CYCLOPENTANEACETIC ACID
• 3-(CARBOXYMETHYL)-2-(2-PENTENYL)CYCLOPENTANONE
• 3-OXO-2-(2-PENTENYL)CYCLOPENTANEACETIC ACID
• jasmonic acid
• (±)-1α,2β-3-Oxo-2-(cis-2-pentenyl)cyclopentaneacetic acid
• trans-Jasmonic Acid (1 g/ 10 mL Ethanol)
• (-)-jasmonate
• (1R,2R)-3-oxo-2-(pent-2Z-enyl)-cyclopentaneacetic acid
• (-)-Jasmonic acid
• JASMONIC ACID [MI]
• Cyclopentaneacetic acid, 3-oxo-2-[(2Z)-2-penten-1-yl]-, (1R,2R)-
• CS-0135945
• (3R,7R)-Jasmonic acid
• CHEBI:18292
• HY-122464A
• {(1R,2R)-3-oxo-2-[(2Z)-pent-2-en-1-yl]cyclopentyl}acetic acid
• J-502581
• 6894-38-8
• JA
• SCHEMBL114054
• C08491
• 3-oxo-2R-(2Z)2-penten-1R-yl-cyclopentaneacetic acid
• 2-[(1R,2R)-2-((2Z)pent-2-enyl)-3-oxocyclopentyl]acetic acid
• Q415311
• ()-1alpha,2beta-3-Oxo-2-(cis-2-pentenyl)cyclopentaneacetic acid
• 2-((1R,2R)-2-((Z)-But-2-en-1-yl)-4-oxocyclopentyl)acetic acid
• (Z)-2-(2-(but-2-en-1-yl)-4-oxocyclopentyl)-acetic acid
• bmse000525
• AKOS027323977
• ( inverted exclamation markA)-Jasmonic acid
• 2-((1S,2S)-3-Oxo -2-((Z)-pent-2-en-1-yl)cyclopentyl)acetic acid
• 77026-92-7
• LMFA02020001
• (3R,7R)-(?)-Jasmonic acid
• {(1R,2R)-3-Oxo-2-[(Z)pent-2-enyl]cyclopent-2-enyl}acetic acid
• DTXSID4037665
• UNII-6RI5N05OWW
• Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, (Z)-trans- (8CI)
• 3-Oxo-2R-(2Z)2-penten-1R-ylcyclopentaneacetic acid
• NCGC00017349-02
• trans-JasmonicAcid
• cyclopentaneacetic acid, 3-oxo-2-[(2Z)-2-pentenyl]-, (1R,2R)-
• TNP00291
• Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-pentenyl-, (1R,2R)- (9CI)
• NCGC00142527-01
• E9BF63E8-55FE-4051-AE00-04B002D8CE1F
• (1r,2r)-3-oxo-2-(2z)-2-pentenyl-cyclopentaneacetic acid
• Jasmonate
• (1R,2R)-3-oxo-2-(2Z)-2-penten-ylcyclopentanacetic acid
• 2-[(1R,2R)-3-oxo-2-[(2Z)-pent-2-en-1-yl]cyclopentyl]acetic acid
• (1R,2R)-3-OXO-2-(2Z)-2-PENTENYLCYCLOPENTANEACETIC ACID
• CMC_7387
• 6RI5N05OWW
• (-)-1alpha,2beta-3-Oxo-2-(cis-2-pentenyl)cyclopentaneacetic acid
• BDBM50396691
• Cyclopentaneacetic acid, 3-oxo-2-(2Z)-2-pentenyl-, (1R,2R)-
• NCGC00017349-01
• ()-Jasmonic acid
• (1R,2R)-3-OXO-2-(Z)-PENT-2-ENYLCYCLOPENTYLACETIC ACID
• Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-, [1R-[1alpha,2beta(Z)]]-
• CMC_13965
• 2-{(1R,2R)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl}acetate
• CHEMBL449572
• 2-[(1R,2R)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]acetic acid
• FT-0604476
• 2-(3-oxo-2-pent-2-enylcyclopentyl)acetic acid
• 3-oxo-2-(2-pentenyl) cyclopentaneacetic acid
• FT-0621401
• (Z)-2-(3-oxo-2-(pent-2-enyl)cyclopentyl)acetic acid
• FT-0634910
• FT-0670583
• [3-oxo-2-(pent-2-en-1-yl)cyclopentyl]acetic acid
• SY056485
• (Z)-2-(3-oxo-2-(pent-1-enyl)cyclopentyl)acetic acid
• FT-0627552
• DTXSID00859994
• CHEBI:182634
• Cyclopentaneacetic acid, 3-oxo-2-(2-pentenyl)-
• 3-(Corboxymethyl)-2-(2-Pentenyl)cyclopentanone
• (Z)-2-[3-Oxo-2-(pent-2-en-1-yl)cyclopentyl]acetic Acid
• 2-{(1R,2R)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl}acetic acid
• 2-((1R,2R)-3-oxo-2-((Z)-pent-2-enyl)cyclopentyl)acetate
• {(1R,2R)-3-oxo-2-[(Z)pent-2-enyl]cyclopent-2-enyl}acetate
• (1R,2R)-3-Oxo-2-(2Z)-2-penten-1-ylcyclopentaneacetic acid
• (1S,2S)3Oxo2(2'cispentenyl)cyclopentan1acetate
• ((1R,2R)-3-Oxo-2-((Z)pent-2-enyl)cyclopent-2-enyl)acetic acid
• (1R,2R)3Oxo2(2Z)2pentenylcyclopentaneacetic acid
• (Z)-trans-3-oxo-2-(2-Pentenyl)-cyclopentaneacetic acid
• (1R,2R)-3-oxo-2-(Pent-2Z-enyl)-cyclopentaneacetate
• Cyclopentaneacetic acid, 3oxo2(2Z)2pentenyl, (1R,2R)
• 2-((1R,2R)-3-oxo-2-((Z)-pent-2-enyl)cyclopentyl)acetic acid
• DA-48598
• (3R,7R)(-)-Jasmonic acid
• [1R-[1alpha,2beta(Z)]]-3-oxo-2-(2-Pentenyl)-cyclopentaneacetic acid
• (1R,2R)-Jasmonic acid
• ((1R,2R)-3-oxo-2-((2Z)-pent-2-en-1-yl)cyclopentyl)acetic acid
• 7-Epi-jasmonic acid
• 3Oxo2(2pentenyl)cyclopentaneacetic acid
• ()Jasmonic acid
• (1R,2R)-3-oxo-2-(2Z)-2-Penten-ylcyclopentanacetate
• DTXCID2017665
• ((1R,2R)-3-oxo-2-((Z)pent-2-enyl)cyclopent-2-enyl)acetate
• (1R-(1alpha,2beta(Z)))-3-oxo-2-(2-Pentenyl)-cyclopentaneacetic acid

• MDL： MFCD04221274
• InChIKey： ZNJFBWYDHIGLCU-CMIOBCHKSA-N
• Inchi： InChI=1S/C12H18O3/c1-2-3-4-5-10-9(8-12(14)15)6-7-11(10)13/h3-4,9-10H,2,5-8H2,1H3,(H,14,15)/b4-3-/t9-,10-/m0/s1
• SMILES： CC/C=C\C[C@H]1[C@@H](CCC1=O)CC(=O)O

Computed Properties

• Exact Mass: 196.11000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 210.125594432g/mol
• Heavy Atom Count: 15
• Complexity: 268
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 2.02260
• PSA: 54.37000
• Merck: 5260
• Refractive Index: 1.49
• Boiling Point: 160C
• Color/Form: Not determined.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Not determined.
• Density: 1.061

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives Jasmonic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Jasmonic acids